Cas no 151057-25-9 (3-(3-hydroxyprop-1-yn-1-yl)phenol)

3-(3-hydroxyprop-1-yn-1-yl)phenol structure
151057-25-9 structure
Product Name:3-(3-hydroxyprop-1-yn-1-yl)phenol
CAS No:151057-25-9
MF:C9H8O2
MW:148.158622741699
MDL:MFCD18207384
CID:99715
PubChem ID:45079378
Update Time:2025-04-18

3-(3-hydroxyprop-1-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-(3-hydroxy-1-propyn-1-yl)-
    • Phenol, 3-(3-hydroxy-1-propynyl)- (9CI)
    • 3-(3-hydroxyprop-1-yn-1-yl)phenol
    • FT-0710947
    • Phenol,3-(3-hydroxy-1-propynyl)-(9ci)
    • 151057-25-9
    • EN300-330033
    • SCHEMBL25201198
    • MDL: MFCD18207384
    • Inchi: 1S/C9H8O2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7,10-11H,6H2
    • InChI Key: UDKDMAHGRXEFFU-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(C#CCO)=C1

Computed Properties

  • Exact Mass: 148.05244
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

3-(3-hydroxyprop-1-yn-1-yl)phenol Pricemore >>

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151057-25-9 95.0%
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Enamine
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